Cas no 863446-83-7 (2-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(oxolan-2-yl)methylacetamide
• CAS No: 863446-83-7
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 6225514
• PubChem ID: 3244703
• Update Time: 2025-07-01

2-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(oxolan-2-yl)methylacetamide
• SMR000029356
• F0679-0183
• 2-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide
• 863446-83-7
• MLS000093738
• CHEMBL1380858
• HMS2187F09
• 2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 2-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(oxolan-2-ylmethyl)acetamide
• 2-[1-(4-methylphenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(tetrahydrofuran-2-ylmethyl)acetamide
• AKOS024595860

• Inchi： 1S/C19H21N5O3/c1-13-4-6-14(7-5-13)24-18-16(10-22-24)19(26)23(12-21-18)11-17(25)20-9-15-3-2-8-27-15/h4-7,10,12,15H,2-3,8-9,11H2,1H3,(H,20,25)
• InChI Key： FHIKGLNJPMUADA-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(CN1C=NC2=C(C=NN2C2C=CC(C)=CC=2)C1=O)=O

Computed Properties

• Exact Mass: 367.164
• Monoisotopic Mass: 367.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(oxolan-2-yl)methylacetamide

2-1-(4-Methylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl-N-(Oxolan-2-Yl)Methylacetamide: A Comprehensive Overview

The compound with CAS No. 863446-83-7, known as 2-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(oxolan-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidines, which have been extensively studied for their diverse biological activities. The pyrazolo[3,4-d]pyrimidine core structure is particularly notable for its ability to interact with various biological targets, making it a focal point in drug discovery efforts.

Recent advancements in synthetic methodologies have enabled the precise construction of this compound. The synthesis involves a multi-step process that includes the formation of the pyrazolo[3,4-d]pyrimidine ring system and subsequent functionalization to introduce the methylphenyl and oxolan substituents. These substituents play a critical role in modulating the compound's pharmacokinetic properties and bioavailability. The N-(oxolan-2-yl)methylacetamide group is particularly interesting due to its potential to enhance solubility and stability in physiological conditions.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Research indicates that it exhibits potent activity against several disease targets, including cancer and inflammatory conditions. The pyrazolo[3,4-d]pyrimidine framework has been implicated in inhibiting key enzymes and signaling pathways involved in these diseases. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are often overexpressed in cancer cells.

The introduction of the methylphenyl group into the structure significantly enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and reach intracellular targets. Additionally, the oxolan moiety contributes to the compound's metabolic stability by protecting it from rapid degradation by hepatic enzymes. These properties collectively make this compound a strong candidate for further development into a therapeutic agent.

Recent studies have also explored the potential of this compound as a modulator of epigenetic regulators. The ability of 2-1-(4-methylphenyl)-4-oxo... to influence histone acetyltransferases (HATs) and histone deacetylases (HDACs) has opened new avenues for its application in treating epigenetically driven diseases such as certain types of cancer and neurodegenerative disorders.

In terms of structural optimization, researchers have employed computational methods such as molecular docking and QSAR modeling to refine the compound's structure further. These techniques have provided valuable insights into how subtle modifications can enhance binding affinity and selectivity for target proteins. For example, altering the position or size of substituents on the pyrazolo[3,4-d]pyrimidine ring has been shown to significantly improve inhibitory activity against specific enzyme targets.

The synthesis of this compound also highlights advancements in catalytic asymmetric synthesis and green chemistry practices. By utilizing environmentally friendly reagents and energy-efficient reaction conditions, chemists have been able to produce this complex molecule with high yield and purity while minimizing waste generation.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the clinical translation of this compound. Preclinical trials are currently underway to assess its safety profile and efficacy in animal models of disease. Positive results from these studies could pave the way for human trials within the next few years.

In conclusion, 2-1-(4-methylphenyl)-4-oxo... represents a cutting-edge advancement in medicinal chemistry with immense therapeutic potential. Its unique structure combines functional groups that enhance both efficacy and pharmacokinetic properties, making it a promising candidate for addressing unmet medical needs across various therapeutic areas.